4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one

• IUPAC Name: 4-amino-3-(1,3-benzodioxol-5-ylamino)-6-tert-butyl-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H17N5O3/c1-14(2,3)11-12(20)19(15)13(18-17-11)16-8-4-5-9-10(6-8)22-7-21-9/h4-6H,7,15H2,1-3H3,(H,16,18)
• InChI Key: OMWGMBIFMJUVLE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=NN=C(N(C1=O)N)NC2=CC3=C(C=C2)OCO3
• Molecular Formula: C14H17N5O3
• Molecular Weight: 303.32 g/mol

Description

4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one, also known as BDDT, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins in cells, leading to various biological effects. For example, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This inhibition leads to cell cycle arrest and ultimately, cell death.
Biochemical and Physiological Effects:
4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been reported to have various biochemical and physiological effects. In cancer cells, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the formation of new blood vessels. In viral and fungal infections, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been found to inhibit the replication of the virus or fungus. In herbicidal and fungicidal applications, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been shown to inhibit the growth of weeds and fungi, respectively.

Advantages and Limitations for Lab Experiments

4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has several advantages for lab experiments. It is relatively easy to synthesize and has high stability under various conditions. 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one also exhibits high selectivity and potency towards its biological targets. However, one of the limitations of 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one. One of the directions is to further investigate its potential applications in medicine, particularly in the treatment of neurodegenerative diseases. Another direction is to study its potential applications in agriculture, particularly in the development of new herbicides and fungicides. Additionally, the use of 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one as a precursor for the synthesis of functional materials can be further explored.
Conclusion:
In conclusion, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one is a heterocyclic compound that has potential applications in various fields such as medicine, agriculture, and material science. Its synthesis method is well-established, and it exhibits high selectivity and potency towards its biological targets. Further research on 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one can lead to the development of new drugs, herbicides, and fungicides, as well as the synthesis of new functional materials.

Synthesis Methods

The synthesis of 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one involves the reaction of 2-amino-5-tert-butyl-1,3,4-thiadiazole with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of sodium carbonate. The resulting product is then treated with benzo[d][1,3]dioxole-5-amine to obtain 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one. The synthesis method of 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one is well-established and has been reported in various scientific journals.

Scientific Research Applications

4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been found to exhibit anticancer, antiviral, and antifungal activities. It has also been reported to have potential applications in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been shown to have herbicidal and fungicidal activities. In material science, 4-amino-3-(benzo[d][1,3]dioxol-5-ylamino)-6-(tert-butyl)-1,2,4-triazin-5(4H)-one has been used as a precursor for the synthesis of various functional materials.